Cas no 886963-60-6 (2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 886963-60-6
• MF: C₁₅H₁₀Cl₂N₂O₂S
• MW: 353.223100185394
• CID: 5479150
• Update Time: 2025-06-15

2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-(7-chloro-4-methoxy-2-benzothiazolyl)-
• 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C15H10Cl2N2O2S/c1-21-11-7-6-10(17)13-12(11)18-15(22-13)19-14(20)8-4-2-3-5-9(8)16/h2-7H,1H3,(H,18,19,20)
• InChI Key： OBJQKYYAZUXNEK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(Cl)=C2S1)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 886963-60-6)

2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide, with the chemical identifier CAS No. 886963-60-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, has been the subject of extensive research due to its potential pharmacological properties and applications in drug development. The presence of multiple functional groups, including chloro and methoxy substituents, as well as the benzamide and benzothiazole moieties, makes this compound a promising candidate for further exploration.

The benzothiazole core is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules. Its unique electronic and steric properties contribute to its versatility in interacting with biological targets. In particular, the 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide structure exhibits a combination of features that are attractive for medicinal chemistry applications. The chloro groups at the 2-position and 7-position of the benzothiazole ring enhance its lipophilicity and reactivity, while the methoxy group at the 4-position introduces a hydrophilic element that can modulate solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have suggested that 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary computational studies indicate that this compound could interact with enzymes such as Cyclooxygenase (COX) and Lipoxgenase (LOX), which are key players in the inflammatory response.

In addition to its potential anti-inflammatory properties, 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide has been investigated for its antimicrobial activity. The structural features of this molecule, particularly the presence of multiple heterocyclic rings and halogen substituents, are known to contribute to broad-spectrum antimicrobial effects. Research has shown that similar benzothiazole derivatives exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide a valuable candidate for developing novel antimicrobial agents.

The synthesis of 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzothiazole ring system followed by functionalization with chloro and methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the intermediate compounds and final product.

Once synthesized, the pharmacological evaluation of 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide involves both in vitro and in vivo studies. In vitro assays are conducted to assess its interaction with target enzymes and receptors using techniques such as enzyme inhibition assays and surface plasmon resonance (SPR). These studies provide critical insights into the compound's binding affinity and selectivity. In vivo studies further evaluate its efficacy and safety by examining its effects on animal models of disease.

The potential therapeutic applications of 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide are diverse. Given its inhibitory activity against inflammatory enzymes like COX and LOX, it holds promise for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial properties make it a candidate for developing new treatments against resistant bacterial infections. Furthermore, ongoing research is exploring its potential role in oncology, where benzothiazole derivatives have shown promise as kinase inhibitors.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, rapid metabolism, or off-target effects. However, modifications to the structure of 2-chloro-N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yb enzamide may address these issues. For example, incorporating additional polar functional groups could enhance solubility while maintaining pharmacological activity. Alternatively, exploring derivatives with different halogen substituents might improve metabolic stability without sacrificing efficacy.

In conclusion, 2-chloro-N-(7-chloro-octomethylthio)-1H-indazole is a structurally complex compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. With continued research into its synthesis, pharmacology, and therapeutic applications, this molecule is poised to make meaningful contributions to medicine.